Cas no 2228968-97-4 (3,3-difluoro-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine)

• Product Name: 3,3-difluoro-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine
• CAS No: 2228968-97-4
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 6274316
• PubChem ID: 165840863
• Update Time: 2025-08-05

3,3-difluoro-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine
• 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine
• EN300-1970404
• 2228968-97-4

• Inchi： 1S/C9H15F2NO/c10-9(11,3-4-12)7-5-6-1-2-8(7)13-6/h6-8H,1-5,12H2
• InChI Key： UUGWDKVEULPMQP-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1CC2CCC1O2)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine

Introduction to 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine (CAS No: 2228968-97-4)

3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228968-97-4, belongs to a class of molecules characterized by its unique structural framework, which includes a fluorinated side chain and a bicyclic system. The presence of fluorine atoms and the intricate bicyclic scaffold makes this molecule of particular interest for its potential applications in drug design and development.

The structural motif of 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine is derived from a fused cyclopropane and cyclopentane ring system, which is further functionalized by an amine group at the terminal position. This specific arrangement imparts distinct chemical properties to the molecule, including enhanced metabolic stability and improved bioavailability. The fluorine atoms in the structure contribute to lipophilicity and can also influence metabolic pathways, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine substitution can significantly alter the electronic and steric properties of molecules, leading to improved binding affinity and selectivity. The bicyclo[2.2.1]heptan core is particularly noteworthy as it is a common scaffold found in various bioactive natural products and synthetic drugs. Its rigid structure provides a stable platform for further derivatization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine is its potential as a building block for more complex pharmacophores. The combination of the amine group and the bicyclic system offers multiple sites for chemical modification, enabling the synthesis of novel analogs with tailored biological activities. Researchers have been exploring derivatives of this compound for their potential in treating various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the role of fluorinated amine derivatives in modulating enzyme activity and receptor binding. The electron-withdrawing nature of fluorine atoms can enhance the potency of drugs by improving interactions with biological targets. Additionally, the bicyclic scaffold provides conformational rigidity, which can be crucial for achieving high selectivity in drug design. These features make 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine an attractive candidate for further investigation.

The synthesis of 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful planning to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture efficiently.

From a computational chemistry perspective, modeling studies have shown that the fluorinated amine derivative exhibits favorable interactions with biological targets due to its optimized hydrogen bonding network and hydrophobicity profile. These insights have guided experimental efforts toward optimizing lead compounds for preclinical development.

The potential therapeutic applications of 3,3-difluoro-3-{7-oxabicyclo[2.2.1]heptan}-2ylpropanamidine (CAS No: 2228968974) are still being explored, but preliminary findings suggest its utility in modulating key biological pathways involved in disease progression. For instance, researchers have investigated its effects on enzymes such as kinases and proteases, which are often implicated in cancer and inflammation.

The pharmaceutical industry has long recognized the value of fluorinated compounds in drug development due to their ability to enhance drug-like properties such as solubility, stability, and bioavailability. The unique structural features of CAS No 2228968974 make it a valuable asset in medicinal chemistry libraries used by many research institutions worldwide.

In conclusion,CAS No 2228968974 represents an innovative compound with significant potential in pharmaceutical research,particularly as a precursor for developing novel therapeutic agents targeting neurological disorders,inflammatory diseases,and other challenging medical conditions where structural complexity plays a critical role in efficacy,selectivity,and patient outcomes,respectively,